Cas no 1386459-70-6 (tert-butyl (1R,3S,5R)-3-(aminomethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate)

• Product Name: tert-butyl (1R,3S,5R)-3-(aminomethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate
• CAS No: 1386459-70-6
• MF: C₁₁H₂₀N₂O₂
• MW: 212.29
• MDL: MFCD31641563
• CID: 5096541
• PubChem ID: 68284067
• Update Time: 2026-03-02

tert-butyl (1R,3S,5R)-3-(aminomethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1R,3S,5R)-3-(aminomethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate
• MFCD31641563
• 1386459-70-6
• tert-Butyl(1R,3S,5R)-3-(aminomethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate
• SCHEMBL12480613
• PS-20545
• P19408
• ZBNRVIGHEROTFW-XHNCKOQMSA-N
• (1R,3S,5R)-3-Aminomethyl-2-aza-bicyclo[3.1.0]hexane-2-carboxylic acid tert-butyl ester
• (1R,3S,5R)-2-Boc-3-(aminomethyl)-2-azabicyclo[3.1.0]hexane

• MDL： MFCD31641563
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-8(6-12)4-7-5-9(7)13/h7-9H,4-6,12H2,1-3H3/t7-,8-,9+/m0/s1
• InChI Key： ZBNRVIGHEROTFW-XHNCKOQMSA-N
• SMILES： O(C(=O)N1[C@H]2[C@H](C2)C[C@H]1CN)C(C)(C)C

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (1R,3S,5R)-3-(aminomethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate

Comprehensive Overview of tert-butyl (1R,3S,5R)-3-(aminomethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate (CAS No. 1386459-70-6)

The compound tert-butyl (1R,3S,5R)-3-(aminomethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate (CAS No. 1386459-70-6) is a highly specialized bicyclic organic molecule with significant applications in pharmaceutical research and drug development. Its unique structure, featuring an azabicyclo[3.1.0]hexane core and a tert-butyl carboxylate group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and chemists frequently search for this compound due to its role in designing novel therapeutics, particularly in the fields of neurology and oncology.

One of the key reasons for the growing interest in tert-butyl (1R,3S,5R)-3-(aminomethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate is its potential as a building block for small molecule inhibitors and peptide mimetics. The compound's stereochemistry, denoted by the (1R,3S,5R) configuration, is critical for its biological activity, as it influences binding affinity to target proteins. This specificity aligns with current trends in precision medicine, where researchers aim to develop compounds with minimal off-target effects.

In recent years, the demand for chiral intermediates like CAS No. 1386459-70-6 has surged, driven by advancements in asymmetric synthesis and catalysis. The compound's aminomethyl functionality allows for further derivatization, enabling the creation of libraries for high-throughput screening. This is particularly relevant in the context of AI-driven drug discovery, where computational models predict the efficacy of such derivatives before laboratory synthesis.

From a synthetic chemistry perspective, the 2-azabicyclo[3.1.0]hexane scaffold is notable for its rigid three-dimensional structure, which enhances metabolic stability in drug candidates. This property addresses a common challenge in medicinal chemistry: improving the pharmacokinetic profile of lead compounds. As such, tert-butyl (1R,3S,5R)-3-(aminomethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate is often discussed in forums and publications focusing on structure-activity relationships (SAR) and fragment-based drug design.

Another area of interest is the compound's utility in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation. The tert-butyl carboxylate group can serve as a linker moiety, connecting target-binding and E3 ligase-recruiting elements. This application has garnered attention in cancer research, where PROTACs offer a promising alternative to traditional inhibitors.

Quality control and analytical characterization of CAS No. 1386459-70-6 are also frequently searched topics. Techniques such as HPLC, NMR, and mass spectrometry are essential for verifying the compound's purity and stereochemical integrity. Suppliers often highlight these analytical data to meet the stringent requirements of pharmaceutical clients, reflecting the industry's emphasis on Good Manufacturing Practices (GMP).

In summary, tert-butyl (1R,3S,5R)-3-(aminomethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate represents a versatile and high-value intermediate in modern drug discovery. Its applications span from neurological disorders to oncology, and its structural features align with contemporary trends in rational drug design. As research continues to explore its potential, this compound is likely to remain a focal point in the search for next-generation therapeutics.